Cas no 1596602-60-6 ((1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine)

• Product Name: (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine
• CAS No: 1596602-60-6
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5151733
• PubChem ID: 75525230
• Update Time: 2025-10-31

(1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 1-ethyl-N-pentyl-
• (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine

• Inchi： 1S/C11H21N3/c1-3-5-6-8-12-10-11-7-9-13-14(11)4-2/h7,9,12H,3-6,8,10H2,1-2H3
• InChI Key： COUKZRCGGUOQHI-UHFFFAOYSA-N
• SMILES： N1(CC)C(CNCCCCC)=CC=N1

Additional information on (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine

Introduction to (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1596602-60-6 is a fascinating molecule that has garnered attention in the field of chemical and pharmaceutical research. The molecular structure, characterized by its unique functional groups, makes it a promising candidate for various applications. Specifically, the compound (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine, derived from the CAS number 1596602-60-6, exhibits intriguing properties that make it valuable in both academic and industrial settings.

The pyrazole moiety is a key feature of this compound, contributing to its versatility and reactivity. Pyrazoles are heterocyclic compounds that have been extensively studied due to their broad spectrum of biological activities. In particular, derivatives of pyrazole have shown potential in the development of pharmaceuticals, agrochemicals, and materials science. The presence of an ethyl group at the 1-position and a pentylamine substituent at the 5-position further enhances the compound's chemical profile, making it a versatile building block for more complex molecules.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The compound (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine has been investigated for its potential applications in drug discovery. Its ability to interact with biological targets makes it a valuable scaffold for designing new therapeutic agents. For instance, studies have suggested that this compound may have inhibitory effects on certain enzymes and receptors, which could be exploited for the treatment of various diseases.

The pentylamine moiety in (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments. This property is particularly useful in drug delivery systems, where the compound can be used to enhance the solubility and bioavailability of other drugs. Furthermore, the ethyl group at the 1-position of the pyrazole ring provides additional flexibility, enabling further functionalization and customization for specific applications.

One of the most exciting aspects of (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine is its potential in material science. Researchers have explored its use as a monomer or intermediate in polymer synthesis. The compound's ability to form stable bonds with other molecules makes it an excellent candidate for creating novel polymers with tailored properties. These polymers could find applications in various industries, including electronics, coatings, and biomedicine.

The synthesis of (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine involves several steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and catalytic processes, are often employed to achieve the desired product. The efficiency of these synthetic routes is crucial for scaling up production and making the compound more accessible for research purposes.

In conclusion, (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine is a multifaceted compound with significant potential in various fields. Its unique structure and properties make it a valuable tool for researchers working on drug discovery, material science, and beyond. As our understanding of chemical interactions continues to evolve, compounds like (1-ethyl-1H-pyrazol-5-yl)methyl(pentyl)amine will undoubtedly play a crucial role in shaping the future of chemical research.